5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine

• IUPAC Name: 5-bromo-N-[(2-methoxyphenyl)methyl]-2-methylsulfanylpyrimidin-4-amine
• InChI: InChI=1S/C13H14BrN3OS/c1-18-11-6-4-3-5-9(11)7-15-12-10(14)8-16-13(17-12)19-2/h3-6,8H,7H2,1-2H3,(H,15,16,17)
• InChI Key: LPEXTJJCCPUMJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC(=NC=C2Br)SC
• Molecular Formula: C13H14BrN3OS
• Molecular Weight: 340.24 g/mol

Description

5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine (BMSP) is a small molecule with a wide range of applications in a variety of scientific fields. BMSP is an important tool for the study of biochemistry and physiology, as well as for the development of new drugs and treatments.

Scientific Research Applications

5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine has a wide range of applications in scientific research. It has been used in the study of biochemistry and physiology, as well as in the development of new drugs and treatments. 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine has been used as a tool to study the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. It has also been used to study the effects of various drugs on the body, as well as to develop new drugs. In addition, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine has been used to study the structure and function of proteins and other biological molecules.

Mechanism of Action

5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine acts as an agonist for the G-protein-coupled receptor (GPCR) family, which is a large family of proteins that are involved in signal transduction. When 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine binds to a GPCR, it activates the receptor, which in turn activates a series of biochemical reactions. These biochemical reactions lead to the activation of other proteins, which then cause a physiological response.
Biochemical and Physiological Effects
5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes and other proteins, as well as to regulate the expression of genes. It has also been shown to affect the release of hormones and neurotransmitters, as well as to modulate the activity of ion channels. In addition, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine has been shown to affect the activity of the immune system, as well as to modulate the activity of the cardiovascular system.

Advantages and Limitations for Lab Experiments

The use of 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine in laboratory experiments has several advantages. First, it is a relatively small molecule, which makes it easy to work with. Second, it is stable and has a long shelf life, which makes it ideal for long-term experiments. Third, it is relatively inexpensive, which makes it an attractive option for researchers on a budget. On the other hand, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine has some limitations. First, it is not water-soluble, which makes it difficult to work with in aqueous solutions. Second, it is not very soluble in organic solvents, which limits its use in certain experiments.

Future Directions

There are a number of potential future directions for 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine research. First, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine could be used to study the effects of various drugs on the body, as well as to develop new drugs. Second, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine could be used to study the structure and function of proteins and other biological molecules. Third, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine could be used to study the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. Fourth, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine could be used to study the effects of various environmental toxins on the body. Finally, 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine could be used to study the effects of various diseases on the body, as well as to develop new treatments.

Synthesis Methods

5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine is synthesized via a multi-step process that involves the reaction of 5-bromo-2-methylsulfanylpyrimidine-4-amine (BMS) with 2-methoxyphenylmethanol (MPM). First, BMS is reacted with sodium hydroxide and ethyl acetate to produce 5-bromo-2-methylsulfanylpyrimidine-4-amine. Then, MPM is reacted with sodium hydroxide and ethyl acetate to form 2-methoxyphenylmethyl sulfide. Finally, the two reactants are mixed together and heated to form 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine. The synthesis of 5-bromo-N-[(2-methoxyphenyl)methyl]-2-(methylsulfanyl)pyrimidin-4-amine is relatively simple and can be completed in a relatively short amount of time.